(S)-2-((1-phenylethyl)carbamoyl)benzoic acid

• IUPAC Name: 2-[[(1S)-1-phenylethyl]carbamoyl]benzoic acid
• InChI: InChI=1S/C16H15NO3/c1-11(12-7-3-2-4-8-12)17-15(18)13-9-5-6-10-14(13)16(19)20/h2-11H,1H3,(H,17,18)(H,19,20)/t11-/m0/s1
• InChI Key: VCFKXWGKKDZMPO-NSHDSACASA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC=CC=C2C(=O)O
• Isomeric SMILES: C[C@@H](C1=CC=CC=C1)NC(=O)C2=CC=CC=C2C(=O)O
• Molecular Formula: C16H15NO3
• DSSTOX Substance ID: DTXSID40176152
• Molecular Weight: 269.29 g/mol
• CAS RN: 21752-36-3

Description

(S)-2-((1-phenylethyl)carbamoyl)benzoic acid, also known as S-phenylcarbamate, is an important class of organic compounds that are used in a variety of scientific applications. S-phenylcarbamate is an aromatic carboxylic acid that is synthesized through the reaction of phenylethylamine and carbon dioxide. The carboxyl group in this compound is responsible for the acidity and the phenyl group is responsible for the aromatic nature of the compound. S-phenylcarbamate has been used in a variety of scientific applications, including drug development, analytical chemistry, and biochemistry.

Scientific Research Applications

• Wastewater Treatment:

  • Martinez-Quiroz et al. (2017) explored the use of carbamoyl benzoic acids in wastewater treatment. They found these compounds effective in removing hazardous heavy metals like Pb2+, Cu2+, and Hg2+ from metal plating wastewater. The study demonstrated the potential of these acids to bind metallic ions under specific conditions, suggesting their applicability in coagulation-flocculation processes (Martinez-Quiroz et al., 2017).

• Food and Cosmetic Industry:

  • Del Olmo et al. (2017) discussed the widespread use of benzoic acid derivatives in food, cosmetics, and pharmaceutical products. They are commonly employed as antibacterial and antifungal preservatives and flavoring agents. This study highlights the extensive distribution of these compounds in the environment due to their broad application (Del Olmo et al., 2017).

• Advanced Material Science:

  • Gao et al. (2012) reported the synthesis of rare earth metal complexes using aryl carboxylic acid-functionalized polystyrene. These complexes, involving carbamoyl benzoic acid derivatives, were shown to have significant fluorescence emission, indicating potential applications in material science and luminescent materials (Gao et al., 2012).

• Medical Research:

  • Balaramnavar et al. (2012) synthesized novel chemical entities including carbamoyl benzoic acid analogues that stimulate BMP-2, an important factor in bone growth. These compounds showed promise in promoting osteoblast differentiation and bone formation, highlighting their potential in treating bone-related diseases (Balaramnavar et al., 2012).

• Pharmaceutical Synthesis:

  • Fen-er (2012) conducted research on the synthesis of 2-(2-Aryl)ethylbenzoic Acid, a precursor in pharmaceutical synthesis. This study underscores the significance of such compounds in the development of new drugs (Fen-er, 2012).

• Chemical Structure Analysis:

  • Ishikawa et al. (2013) studied the molecular structure of a m-terphenyl derivative involving a carbamoyl benzoic acid component. This research contributes to the broader understanding of molecular interactions and structural characteristics of similar compounds (Ishikawa et al., 2013).